Cas no 156968-81-9 (Thymidine-1',2',3',4',5'-13C5)

• Product name: Thymidine-1',2',3',4',5'-13C5
• CAS No: 156968-81-9
• MF: C₁₀H₁₄N₂O₅
• MW: 247.191836833954
• CID: 137693

Thymidine-1',2',3',4',5'-13C5 Chemical and Physical Properties

Names and Identifiers

• Thymidine-1',2',3',4',5'-13C5(9CI)
• [1',2',3',4',5'-13C5]THYMIDINE
• ThyMidine-1',2',3',4',5'-13C5
• NFLVHSOTWQWTOZ-MJPRCMOGSA-N
• Thymidine-1',2',3',4',5'-13C5

• Inchi： InChI=1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)
• InChI Key： IQFYYKKMVGJFEH-UHFFFAOYSA-N
• SMILES： CC1C(=O)NC(=O)N(C2OC(CO)C(O)C2)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Thymidine-1',2',3',4',5'-13C5

Thymidine-1',2',3',4',5'-13C5 (CAS No. 156968-81-9): A Key Isotope-Labeled Compound in Biomedical Research

Thymidine-1',2',3',4',5'-13C5 is a 13C-labeled derivative of thymidine, characterized by the incorporation of five carbon-13 isotopes at the 1', 2', 3', 4', and 5' positions of the pyrimidine ring. This compound, with the chemical formula C₁₂H₁₈N₂O₅ and molecular weight of 266.29 g/mol, serves as a critical tool in metabolic tracing and pharmacokinetic studies. Its unique isotopic labeling allows for precise tracking of molecular pathways in biological systems, making it indispensable in modern biomedical research.

The CAS No. 156968-81-9 designation underscores its importance in chemical databases, reflecting its specialized application in isotopic labeling. This compound is synthesized through advanced chemical methods, ensuring high purity and stability for experimental use. Its 13C labeling provides a non-invasive means to monitor metabolic fluxes, offering insights into cellular processes such as DNA replication and nucleotide metabolism.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enhanced the utility of Thymidine-1',2',3',4',5'-13C5 in studying complex biological systems. For instance, a 2023 study published in Journal of Biological Chemistry demonstrated its role in elucidating the metabolic pathways of nucleoside analogs in cancer therapy. By integrating this isotope-labeled compound with metabolomic analyses, researchers could identify key intermediates in drug metabolism, paving the way for personalized treatment strategies.

One of the notable applications of Thymidine-1',2',3',4',5'-13C5 is in the field of drug development. Its ability to trace the fate of nucleoside-based therapeutics enables the optimization of pharmacokinetic profiles. For example, in preclinical trials for antiviral agents, this compound has been used to assess the efficacy of nucleotide analogs in inhibiting viral replication without causing significant cytotoxicity. Such studies highlight its value in ensuring drug safety and efficacy.

Moreover, Thymidine-1',2',3',4',5'-13C5 has found application in investigating the epigenetic regulation of gene expression. By labeling DNA molecules, researchers can track the incorporation of nucleotides during DNA methylation and demethylation processes. This capability is crucial for understanding the molecular mechanisms underlying diseases such as cancer and neurodegenerative disorders.

Despite its advantages, the use of Thymidine-1',2',3',4',5'-13C5 requires careful consideration of experimental design. Factors such as the concentration of the labeled compound, the choice of analytical techniques, and the biological context of the study must be optimized to ensure reliable results. Ongoing research aims to refine these methodologies, further expanding the compound's utility in biomedical research.

Looking ahead, the integration of Thymidine-1',2',3',4',5'-13C5 with emerging technologies like single-cell omics and artificial intelligence is expected to unlock new frontiers in metabolic research. These innovations will enable more precise and comprehensive insights into cellular metabolism, ultimately contributing to the development of novel therapeutic interventions.